![molecular formula C17H16BrN3S B2757264 4-Bromo-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole CAS No. 863000-95-7](/img/structure/B2757264.png)
4-Bromo-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-Bromo-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole” is a chemical compound with the linear formula C17H18BrN3O . It is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of “4-Bromo-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole” is represented by the linear formula C17H18BrN3O . The molecular weight of this compound is 360.257 .Scientific Research Applications
Pharmacological Research
This compound is of significant interest in pharmacological studies due to its structural similarity to various biologically active heterocycles. It could serve as a precursor for synthesizing potential pharmacological agents, especially considering the diverse biological activities associated with the isoxazole ring . The phenylpiperazine moiety is often found in molecules with central nervous system activity, suggesting possible applications in developing new psychiatric or neurological drugs.
Anti-Tubercular Agents
Given the ongoing need for effective anti-tubercular drugs, this compound could be a candidate for the synthesis of new agents against Mycobacterium tuberculosis . Its structural features may be conducive to the development of potent anti-tubercular compounds .
Mechanism of Action
Target of Action
Similar compounds have been used in the treatment of depression , suggesting that it may interact with neurotransmitter systems in the brain.
Mode of Action
Based on its structural similarity to certain antidepressants, it may function by inhibiting the reuptake of serotonin, dopamine, and norepinephrine . This would increase the levels of these neurotransmitters in the synaptic cleft, enhancing their signaling and potentially exerting an antidepressant effect .
Biochemical Pathways
If it acts as a reuptake inhibitor for serotonin, dopamine, and norepinephrine, it would affect the signaling pathways of these neurotransmitters .
Result of Action
If it acts as a reuptake inhibitor for serotonin, dopamine, and norepinephrine, it could potentially alleviate symptoms of depression by enhancing neurotransmitter signaling .
properties
IUPAC Name |
4-bromo-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16BrN3S/c18-14-7-4-8-15-16(14)19-17(22-15)21-11-9-20(10-12-21)13-5-2-1-3-6-13/h1-8H,9-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWDOJAVQYXWKJY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2)C3=NC4=C(S3)C=CC=C4Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16BrN3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.